Cas no 1806990-78-2 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate
• CAS No: 1806990-78-2
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885676
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)5-3-7(11)15-8(9(12)13)6(5)4-14/h3,9H,2,4,14H2,1H3
• InChI Key： OTDDDENJQKUINB-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=O)OCC)C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate

Research Brief on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate (CAS: 1806990-78-2)

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate (CAS: 1806990-78-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the difluoromethyl and fluoropyridine moieties, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for drug development. Recent synthetic methodologies have optimized the production of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient synthesis route, achieving a yield of over 85% under mild reaction conditions.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects against specific kinase targets implicated in cancer progression. For example, a recent study in Bioorganic & Medicinal Chemistry Letters reported that analogs of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate displayed potent activity against EGFR (epidermal growth factor receptor) mutants, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing next-generation kinase inhibitors.

Furthermore, the compound's role in central nervous system (CNS) drug discovery has been explored. A 2024 study in ACS Chemical Neuroscience investigated its derivatives as modulators of GABA receptors, revealing selective binding affinity and minimal off-target effects. This positions the compound as a valuable tool for developing novel anxiolytics or anticonvulsants. The study also highlighted the importance of the difluoromethyl group in enhancing blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics.

Despite these advancements, challenges remain in the clinical translation of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate-based therapeutics. Issues such as metabolic clearance and potential toxicity profiles require further investigation. Ongoing research is focused on structural optimization to address these limitations while retaining the compound's bioactive properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this promising compound into viable drug candidates.

In conclusion, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxylate (CAS: 1806990-78-2) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activity, underscores its potential to contribute to the development of innovative therapies. Future research should prioritize in vivo studies and clinical validation to fully realize its therapeutic potential.